Cas no 501006-40-2 (Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate)

• Product Name: Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate
• CAS No: 501006-40-2
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 933266
• PubChem ID: 322981
• Update Time: 2025-04-19

Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydro-5-oxo-1H-Pyrazole-3-acetic acid methyl ester
• 1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, methyl ester
• methyl 2-(5-oxo-1,4-dihydropyrazol-3-yl)acetate
• DTXSID70314242
• methyl 2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
• 501006-40-2
• BVA00640
• NSC281683
• NSC-281683
• methyl2-(5-oxo-4,5-dihydro-1H-pyrazol-3-yl)acetate
• 1H-Pyrazole-3-acetic acid, 4,5-dihydro-5-oxo-, methyl ester
• Methyl 4,5-Dihydro-5-oxo-1H-pyrazole-3-acetate

• Inchi： 1S/C6H8N2O3/c1-11-6(10)3-4-2-5(9)8-7-4/h2-3H2,1H3,(H,8,9)
• InChI Key： MZUTZMLMSKQUJR-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CC(NN=1)=O)=O

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones